Cas no 103561-09-7 (Benzoic acid,3-(4-formylphenoxy)-, methyl ester)

• Product name: Benzoic acid,3-(4-formylphenoxy)-, methyl ester
• CAS No: 103561-09-7
• MF: C₁₅H₁₂O₄
• MW: 256.25338
• CID: 125729
• PubChem ID: 16244083

Benzoic acid,3-(4-formylphenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(4-formylphenoxy)-, methyl ester
• 3-(4-FORMYL-PHENOXY)-BENZOIC ACID METHYL ESTER
• methyl 3-(4-formylphenoxy)benzoate
• ACMC-20m6ed
• AG-D-14555
• AGN-PC-00VA84
• CTK4A2190
• methyl 3-(4-formylphenoxy) benzoate
• SCHEMBL16880883
• 103561-09-7
• A1-30431
• DTXSID30585633

• Inchi： InChI=1S/C15H12O4/c1-18-15(17)12-3-2-4-14(9-12)19-13-7-5-11(10-16)6-8-13/h2-10H,1H3
• InChI Key： YTBAESLKZPSLGU-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(OC2=CC=CC(C(OC)=O)=C2)=CC=1

Computed Properties

• Exact Mass: 256.07400
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 52.60000
• LogP: 3.07800